AMG-337

• CAS No.: 1173699-31-4
• Product Name: AMG-337
• Molecular Formula: C23H22FN7O3
• Molecular Weight: 463.4734
• IUPAC Name: 6-[(1R)-1-[8-fluoro-6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]ethyl]-3-(2-methoxyethoxy)-1,6-naphthyridin-5-one
• Standard InChI: InChI=1S/C23H22FN7O3/c1-14(30-5-4-20-18(23(30)32)9-17(11-25-20)34-7-6-33-3)21-27-28-22-19(24)8-15(13-31(21)22)16-10-26-29(2)12-16/h4-5,8-14H,6-7H2,1-3H3/t14-/m1/s1
• Standard InChIKey: DWHXUGDWKAIASB-CQSZACIVSA-N
• SMILES: CC(C1=NN=C2N1C=C(C=C2F)C3=CN(N=C3)C)N4C=CC5=C(C4=O)C=C(C=N5)OCCOC
• Appearance: Solid powder
• Description: AMG 337 is an orally bioavailable inhibitor of the proto-oncogene c-Met with potential antineoplastic activity. c-Met inhibitor AMG 337 selectively binds to c-Met, thereby disrupting c-Met signal transduction pathways. This may induce cell death in tumor cells overexpressing c-Met protein or expressing constitutively activated c-Met protein.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AMG337; AMG-337; AMG 337.
• Reference: 1: Lee J, Tran P, Klempner SJ. Targeting the MET Pathway in Gastric and; 2: Boezio AA, Copeland KW, Rex K, K Albrecht B, Bauer D, Bellon SF, Boezio C,; 3: Aprile G, Leone F, Giampieri R, Casagrande M, Marino D, Faloppi L, Cascinu S,
• PubChem Compound: 44181686
• Last Modified: Nov 11 2021